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Compound of Interest

Compound Name: Hexafluoroglutaric anhydride

Cat. No.: B1294290 Get Quote

Introduction: Hexafluoroglutaric anhydride (CAS No. 376-68-1), a fluorinated derivative of

glutaric anhydride, is a reactive chemical intermediate of significant interest in various fields of

chemical synthesis, including polymer chemistry, materials science, and drug development. Its

unique properties, imparted by the presence of fluorine atoms, make it a valuable building

block for the synthesis of novel molecules with enhanced thermal stability, chemical resistance,

and specific biological activities. This technical guide provides a comprehensive overview of the

commercial availability, key properties, and potential applications of Hexafluoroglutaric
anhydride, with a focus on providing practical information for researchers and professionals in

the field.

Commercial Availability and Suppliers
Hexafluoroglutaric anhydride is commercially available from a range of chemical suppliers.

The purity and available quantities vary by supplier, catering to both small-scale research and

larger-scale development needs. Below is a summary of prominent suppliers and their typical

offerings.
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Supplier Purity Available Quantities

SynQuest Laboratories 98% 5 g, 25 g, 100 g, Bulk

Thermo Scientific Chemicals 97% 1 g, 5 g

Sigma-Aldrich 97% 5 g

Santa Cruz Biotechnology N/A Inquire for availability

Alfa Chemistry 96% Inquire for availability

TCI Chemical >97.0% 1 g, 5 g, 25 g

Matrix Scientific 97% 5 g, 25 g

LookChem 97%, 98% Various

ChemicalBook 98%, 99% Inquire for availability

Note: Availability and product specifications are subject to change. It is recommended to

consult the suppliers' websites for the most current information. Sigma-Aldrich has noted that

their product is discontinued, but technical service may offer assistance in finding alternatives.

Physicochemical Properties
Hexafluoroglutaric anhydride is a clear, colorless to pale yellow liquid with a molecular

weight of 222.04 g/mol and the empirical formula C₅F₆O₃. Key physical properties are

summarized in the table below.

Property Value Reference

Boiling Point 72 °C (lit.) [1]

Density 1.654 g/mL at 25 °C (lit.) [1]

Refractive Index n20/D 1.324 (lit.) [1]

Flash Point Not applicable [2]

Vapor Pressure 87.5 mmHg at 25°C [3]
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Experimental Protocols
Due to its reactivity, Hexafluoroglutaric anhydride can be employed in a variety of chemical

transformations. A common application is the acylation of nucleophiles such as amines and

alcohols to introduce the hexafluoroglutaryl moiety. While specific protocols for

Hexafluoroglutaric anhydride are not readily available in public literature, a general

procedure for the acylation of primary amines with an anhydride can be adapted.

General Protocol for N-Acylation of a Primary Amine:

Materials:

Hexafluoroglutaric anhydride

Primary amine

Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)

Tertiary amine base (e.g., triethylamine, pyridine)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and stirring apparatus

Thin-layer chromatography (TLC) supplies for reaction monitoring

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a

nitrogen inlet, dissolve the primary amine (1.0 equivalent) in the chosen anhydrous aprotic

solvent.

Addition of Base: Add the tertiary amine base (1.1 equivalents) to the solution and stir for 5-

10 minutes at room temperature.
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Addition of Anhydride: Dissolve Hexafluoroglutaric anhydride (1.05 equivalents) in the

anhydrous aprotic solvent and add it dropwise to the stirred amine solution at 0 °C (ice bath).

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-

24 hours. Monitor the progress of the reaction by TLC until the starting amine is consumed.

Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a

separatory funnel and separate the organic layer.

Extraction and Washing: Wash the organic layer sequentially with saturated aqueous sodium

bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by column chromatography on silica gel or by

recrystallization to afford the desired N-acylated product.

Visualizations
To aid in understanding the workflow and chemical transformations involving

Hexafluoroglutaric anhydride, the following diagrams are provided.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1294290?utm_src=pdf-body
https://www.benchchem.com/product/b1294290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup Reaction Work-up & Purification

Dissolve Primary Amine
(1.0 equiv) in

Anhydrous Solvent

Add Tertiary Amine Base
(1.1 equiv)

Add Hexafluoroglutaric Anhydride
(1.05 equiv) at 0°C

Stir at Room Temperature
(2-24h) Monitor by TLC Quench with Water Extract with Organic Solvent Wash with NaHCO3 & Brine Dry over MgSO4 Concentrate Purify (Chromatography/

Recrystallization) productFinal Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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